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Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness of Indanthrone Blue (PB60)
against other common blue pigments, supported by experimental data and standardized testing
protocols. The information presented is intended to assist researchers in selecting appropriate
pigments for applications where color stability upon exposure to light is a critical factor.

Executive Summary

Indanthrone Blue (PB60) is an organic pigment widely recognized for its excellent
lightfastness, often receiving a rating of | (Excellent) on the ASTM lightfastness scale. This
performance places it among the most durable blue pigments available for applications
requiring long-term color stability. This guide will delve into the specifics of ASTM D4303
lightfastness testing, present comparative data for Indanthrone Blue and its alternatives, and
provide a detailed experimental protocol for conducting such tests.

Data Presentation: Comparative Lightfastness of
Blue Pigments

The following table summarizes the lightfastness ratings of Indanthrone Blue (PB60) and
several alternative blue pigments as defined by the American Society for Testing and Materials
(ASTM) standard D4303. The lightfastness categories are determined by the change in color
(AE*) after accelerated light exposure.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1215505?utm_src=pdf-interest
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

ASTM
. Colour Index . o
Pigment Name . Lightfastness AE* (CIELAB) Description
ame

Category
Indanthrone Blue  PB60 I[1] < 4.0[2][3] Excellent
Phthalocyanine Excellent to Very

PB15 I-1[1] <8.0
Blue Good
Cobalt Blue PB28 I <4.0 Excellent
Ultramarine Blue  PB29 1[4] <4.0 Excellent
_ Very Good to
Prussian Blue PB27 -1 4.1-16.0 )
Fair

Cerulean Blue PB35/PB36 I <4.0 Excellent

ASTM Lightfastness Categories and Corresponding AE Values:*[2][3]

ASTM Lightfastness | (Excellent): AE* of 4.0 or less.

ASTM Lightfastness Il (Very Good): AE* from 4.1 to 8.0.

ASTM Lightfastness Il (Fair): AE* from 8.1 to 16.0.

ASTM Lightfastness IV (Poor): AE* from 16.1 to 24.0.

ASTM Lightfastness V (Very Poor): AE* greater than 24.0.

Experimental Protocols: ASTM D4303 Lightfastness
Testing

The following is a detailed methodology for conducting lightfastness testing of pigments in
accordance with ASTM D4303, "Standard Test Methods for Lightfastness of Colorants Used in
Artists' Materials".[5][6][7][8] This standard outlines several methods for accelerated exposure
to simulate indoor lighting conditions.[5][6][7][8]

Specimen Preparation
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Proper specimen preparation is crucial for obtaining accurate and reproducible results.

» Dispersion: The pigment is thoroughly dispersed in a specific vehicle (e.g., acrylic emulsion,
oil, watercolor). The dispersion method should be consistent for all samples being compared.

o Application: The colored dispersion is applied uniformly to a stable, non-reactive substrate.
For acrylics, a 10 mil drawdown over primed aluminum panels or lacquered test cards is
common.[9] For oil paints, a 6 mil thickness is often used.[9]

e Tint vs. Masstone: ASTM lightfastness ratings are typically based on a tint of the color, not
the full-strength masstone.[9] This is because pigments are generally more susceptible to
fading when mixed with white.[9] The standard specifies mixing the color with enough white
to achieve a reflectance of 35-45% at the wavelength of maximum absorption.[9]

o Control Samples: For each pigment, a minimum of seven identical samples are prepared:
one unexposed control and three for each of two different exposure methods (e.g., outdoor
and accelerated indoor).[9]

Initial Color Measurement

Before light exposure, the initial color of each specimen is precisely measured.

e Instrumentation: A spectrophotometer or a colorimeter is used to measure the color. The
instrument should be capable of excluding specular reflectance (gloss).

e Color Space: The color is quantified in the CIE 1976 Lab* (CIELAB) color space. This system
defines color using three coordinates: L* (lightness), a* (red-green axis), and b* (yellow-blue
axis).

e Procedure: Multiple measurements are taken at different locations on each specimen and
averaged to ensure accuracy. These initial readings serve as the baseline for determining
color change.

Accelerated Light Exposure

The specimens are exposed to a controlled light source to simulate the effects of long-term
indoor illumination. ASTM D4303 describes several methods, with Method C (Xenon-Arc) being
a common laboratory-based approach.[5][10]
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e Apparatus: A xenon-arc test chamber is used, as it provides a spectral distribution close to
that of natural sunlight filtered through window glass.[9][10]

e Exposure Conditions (Method C):[5][10]
o Irradiance: 0.35 W/m?/nm at 340 nm.
o Relative Humidity: 55% + 5%.
o Black Panel Temperature: 63°C + 2°C.

o Total Radiant Exposure: The exposure continues until a total radiant exposure of 510
kJ/m2 at 340 nm is reached.[5] This is roughly equivalent to 1260 MJ/m2 of total spectral
radiant exposure from glass-filtered daylight.[5][10]

Post-Exposure Color Measurement and Calculation

After the exposure period is complete, the color of the specimens is measured again using the
same procedure as the initial measurement.

» Color Difference Calculation: The color difference, or AE, is calculated using the CIE 1976
Lab color difference formula:[5]

AE* = V[(AL)\2 + (A@)\2 + (Ab*)\]

Where AL, Aa, and Ab* are the differences in the L, a, and b* values before and after
exposure.

» Lightfastness Classification: The calculated AE* value is used to classify the pigment into
one of the ASTM lightfastness categories as outlined in the data presentation table.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for ASTM D4303 lightfastness
testing.
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Caption: ASTM D4303 Experimental Workflow.
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Caption: Relationship between AE* and ASTM Lightfastness Category.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lightfastness]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215505#astm-lightfastness-testing-of-indanthrone-
pb60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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